Cas no 2172044-09-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid
• CAS No: 2172044-09-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6099945
• PubChem ID: 165817872
• Update Time: 2025-06-13

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid
• EN300-1522670
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopropyl}acetic acid
• 2172044-09-4

• Inchi： 1S/C27H30N2O5/c30-24(31)15-27(12-13-27)29-25(32)17-6-5-7-18(14-17)28-26(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23H,5-7,12-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： ZBUMGRZTAHQOID-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid (CAS No. 2172044-09-4)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid (CAS No. 2172044-09-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclohexaneamide backbone, and a cyclopropylacetic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern medicinal chemistry.

The compound’s CAS No. 2172044-09-4 ensures precise identification in regulatory and scientific databases. Its Fmoc group is pivotal in solid-phase peptide synthesis (SPPS), a technique dominating discussions in "AI-driven drug design" and "green chemistry." The cyclohexaneamide segment enhances metabolic stability, addressing trending queries like "improving peptide bioavailability." Meanwhile, the cyclopropylacetic acid fragment aligns with searches for "rigidified peptide analogs," a hotspot in oncology and neurology research.

In the context of sustainable synthesis, this compound’s design minimizes wasteful deprotection steps, resonating with "eco-friendly peptide production" trends. Analytical techniques such as HPLC and mass spectrometry are critical for quality control, topics frequently searched alongside "peptide purity standards." The compound’s compatibility with automated synthesizers also ties into "high-throughput screening (HTS)" workflows, a priority for AI-augmented labs.

Beyond peptides, CAS 2172044-09-4 is explored in "targeted drug delivery" systems, particularly for antibody-drug conjugates (ADCs). Its carboxylic acid terminus enables covalent linkage to nanoparticles, a technique trending in "nanomedicine optimization." Researchers investigating "prodrug activation" also value its hydrolyzable Fmoc group, which can be tailored for controlled release.

Regulatory compliance is another key focus. The compound’s non-hazardous profile (per ECHA guidelines) aligns with "REACH-compliant intermediates" searches. Its storage stability (-20°C, desiccated) is frequently queried alongside "long-term reagent preservation," underscoring its practicality in industrial settings.

In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopropyl}acetic acid bridges cutting-edge themes like "AI-assisted molecular design," "sustainable chemistry," and "precision therapeutics." Its multifaceted applications and search-optimized attributes make it a cornerstone in contemporary research.